Cas no 405910-69-2 (1H-Pyrrole-1-carboxylicacid, 3-acetyl-2,5-dihydro-, methyl ester)

• Product name: 1H-Pyrrole-1-carboxylicacid, 3-acetyl-2,5-dihydro-, methyl ester
• CAS No: 405910-69-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 326088
• PubChem ID: 45086472

1H-Pyrrole-1-carboxylicacid, 3-acetyl-2,5-dihydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 3-acetyl-2,5-dihydro-, methyl ester
• 1H-Pyrrole-1-carboxylic acid, 3-acetyl-2,5-dihydro-, methyl ester (9CI)
• Methyl 3-acetyl-2,5-dihydro-1H-pyrrole-1-carboxylate
• 405910-69-2
• 1H-Pyrrole-1-carboxylic acid,3-acetyl-2,5-dihydro-,methyl ester(9ci)

• Inchi： InChI=1S/C8H11NO3/c1-6(10)7-3-4-9(5-7)8(11)12-2/h3H,4-5H2,1-2H3
• InChI Key： HMKRZKBFOWXCEM-UHFFFAOYSA-N
• SMILES： COC(N1CC(C(C)=O)=CC1)=O

Computed Properties

• Exact Mass: 169.07400
• Monoisotopic Mass: 169.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 46.61000
• LogP: 0.52170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrroline carboxylic acids and derivatives Pyrroline carboxylic acids